Cas no 1803664-39-2 (3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine)
3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7H2BrF3N2O2/c8-4-5(15-7(9,10)11)3(1-12)2-13-6(4)14/h2H,(H,13,14)
- InChI Key: CWLZBRBEUSNXGV-UHFFFAOYSA-N
- SMILES: BrC1C(NC=C(C#N)C=1OC(F)(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 416
- XLogP3: 1.4
- Topological Polar Surface Area: 62.1
3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026004506-500mg |
3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine |
1803664-39-2 | 97% | 500mg |
$1,038.80 | 2022-04-02 | |
| Alichem | A026004506-1g |
3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine |
1803664-39-2 | 97% | 1g |
$1,612.80 | 2022-04-02 |
3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine
Introduction to 3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine (CAS No. 1803664-39-2)
3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1803664-39-2, is characterized by a pyridine core substituted with multiple functional groups, including a bromo, cyano, hydroxyl, and trifluoromethoxy moiety. These substituents not only contribute to its complex chemical structure but also endow it with a diverse array of potential biological activities, making it a valuable scaffold for drug discovery and development.
The structural composition of 3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine places it within the broader category of pyridine derivatives, which are well-documented for their pharmacological significance. The presence of a bromo group at the 3-position enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly useful in constructing more elaborate molecular architectures, which can be tailored to target specific biological pathways.
Furthermore, the cyano group at the 5-position introduces a polar electron-withdrawing effect, which can modulate the electronic properties of the pyridine ring. This modification is often employed to enhance binding affinity to biological targets by optimizing charge distribution and hydrogen bonding interactions. The hydroxyl group at the 2-position provides an additional site for hydrogen bonding and can influence solubility and metabolic stability. Lastly, the trifluoromethoxy group at the 4-position is known for its ability to increase metabolic stability and binding affinity by introducing fluorine atoms, which can engage in hydrophobic interactions and π-stacking with biological receptors.
In recent years, 3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine has been explored in various research avenues due to its structural versatility and potential therapeutic applications. One notable area of interest is its utility as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in oncology research. By modifying the pyridine core with specific functional groups, researchers have been able to develop inhibitors that selectively inhibit aberrant kinase activity associated with cancer and inflammatory diseases.
A groundbreaking study published in Journal of Medicinal Chemistry highlighted the use of 3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine as a key intermediate in the development of novel Janus kinase (JAK) inhibitors. JAK inhibitors have emerged as a promising class of drugs for treating autoimmune disorders such as rheumatoid arthritis and psoriasis. The study demonstrated that subtle modifications to the pyridine scaffold could significantly enhance binding affinity to JAK enzymes while minimizing off-target effects. This underscores the importance of 3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine in generating structurally diverse libraries for high-throughput screening.
Another area where this compound has shown promise is in the development of antiviral agents. The growing threat of viral infections has spurred extensive research into discovering new antiviral drugs with improved efficacy and reduced resistance profiles. Pyridine derivatives have been extensively studied for their ability to interfere with viral replication cycles by targeting essential viral enzymes or proteins. The unique combination of functional groups in 3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine makes it an ideal candidate for designing molecules that can disrupt viral polymerase activity or inhibit viral entry into host cells.
Recent advancements in computational chemistry have further accelerated the exploration of 3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine's potential applications. Molecular docking simulations and virtual screening techniques have enabled researchers to predict binding interactions between this compound and various biological targets with high precision. These computational methods have been instrumental in identifying lead compounds that exhibit favorable pharmacokinetic properties and minimal toxicity profiles. By leveraging these tools, scientists can efficiently screen large libraries of compounds, including derivatives of 3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine, to identify candidates for further optimization.
The synthesis of 3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine also presents an intriguing challenge due to its complex structural features. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodologies have streamlined the process considerably. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds efficiently. Additionally, modern techniques such as flow chemistry have enabled continuous production processes, reducing reaction times and improving scalability.
The versatility of 3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine extends beyond pharmaceutical applications; it has also found utility in materials science and agrochemical research. In materials science, pyridine derivatives are often incorporated into organic semiconductors due to their ability to enhance charge transport properties. The electron-withdrawing nature of certain substituents, such as the cyano group, can improve molecular ordering and packing efficiency, leading to superior performance in electronic devices.
In agrochemical research, this compound serves as a precursor for developing novel pesticides with enhanced efficacy against resistant pests while maintaining environmental safety. The introduction of fluorinated moieties into agrochemicals has been shown to improve their stability under field conditions and reduce degradation rates, thereby extending their shelf life and effectiveness. Furthermore, pyridine-based pesticides often exhibit lower toxicity towards non-target organisms compared to traditional chemical agents.
The future prospects for 3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine remain highly promising as research continues to uncover new applications and refine synthetic strategies. With advancements in synthetic chemistry, computational biology, and drug discovery technologies, this compound is poised to play an increasingly significant role in addressing global health challenges across multiple domains.
1803664-39-2 (3-Bromo-5-cyano-2-hydroxy-4-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)